Tert-butyl 4-(3,3-difluoropyrrolidin-1-YL)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H24F2N2O2/c1-13(2,3)20-12(19)17-7-4-11(5-8-17)18-9-6-14(15,16)10-18/h11H,4-10H2,1-3H3
• InChI Key: XMIILQYXWZXEHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2CCC(C2)(F)F
• Molecular Formula: C14H24F2N2O2
• DSSTOX Substance ID: DTXSID70697481
• Molecular Weight: 290.35 g/mol
• CAS RN: 877125-71-8

Description

• SMILES Notation : CC©©OC(=O)N1CCC(CC1)N2CCC(C2)(F)F

Synthesis Analysis

The synthesis of this compound involves three steps, starting from tert-butyl-4-hydroxypiperidine-1-carboxylate. The final product serves as an important intermediate in the synthesis of biologically active compounds, including crizotinib .

Molecular Structure Analysis

The molecular structure of tert-butyl 4-(3,3-difluoropyrrolidin-1-yl)piperidine-1-carboxylate consists of a piperidine ring with a tert-butyl ester group and two fluorine atoms attached to the pyrrolidine moiety . The compound’s three-dimensional arrangement plays a crucial role in its properties and interactions.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reagent in chromatographic methods to help identify or quantify other substances. Its unique chemical signature allows it to serve as a reference point in complex mixtures.

Each of these applications leverages the unique chemical structure of Tert-butyl 4-(3,3-difluoropyrrolidin-1-YL)piperidine-1-carboxylate to explore different scientific questions and develop new technologies or products. .

Synthesis routes and methods I

Procedure details

A mixture of 3,3-difluoro-pyrrolidine hydrochloride (2.02 mmol), 4-oxo-piperidine-1-carboxylic acid tert-butyl ester (2.02 mmol) and Ti(OiPr)4 (2.42 mmol) in THF is stirred at room temperature for 1 h. To the resulting mixture are added ethanol (3 mL) and NaBH3CN (1.21 mmol). After stirring for 17 h, the reaction is quenched by the addition of sat. aq. NaHCO3 and the resulting precipitate is filtered out. After the filtrate is diluted with AcOEt, the mixture is washed with brine, dried over MgSO4, and concentrated in vacuo. The residue is purified by silica gel column chromatography to give 4-(3,3-difluoro-pyrrolidin-1-yl)-piperidine-1-carboxylic acid tert-butyl ester; 1H NMR (CDCl)3 δ: 1.34-1.52 (2H, m), 1.45 (9H, s), 1.79 (2H, bd), 2.19-2.33 (3H, m), 2.78 (2H, dd), 2.83 (2H, dd), 2.95 (2H, dd), 4.00 (2H, bs).

Synthesis routes and methods II

Procedure details